2,10-Dioxadispiro[5.1.5~8~.1~6~]tetradecane-1,3,9,11-tetrone

• CAS No.: 25142-15-8
• Molecular Formula: C12H12O6
• Molecular Weight: 252.22 g/mol
• IUPAC Name: 4,12-dioxadispiro[5.1.58.16]tetradecane-3,5,11,13-tetrone
• InChI: InChI=1S/C12H12O6/c13-7-1-3-11(9(15)17-7)5-12(6-11)4-2-8(14)18-10(12)16/h1-6H2
• InChI Key: DIELQBUHHADUPV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC3(C2)CCC(=O)OC3=O)C(=O)OC1=O

Description

2,10-Dioxadispiro[515~8~1~6~]tetradecane-1,3,9,11-tetrone is a complex organic compound characterized by its unique spiro structure

Preparation Methods

The synthesis of 2,10-Dioxadispiro[5.1.5~8~.1~6~]tetradecane-1,3,9,11-tetrone involves multiple steps. One common method includes the reaction of specific polyketides with suitable reagents under controlled conditions. For instance, the synthesis may start with the preparation of intermediate compounds, followed by cyclization reactions to form the spiro structure . Industrial production methods often involve optimizing these reactions to achieve higher yields and purity.

Chemical Reactions Analysis

2,10-Dioxadispiro[5.1.5~8~.1~6~]tetradecane-1,3,9,11-tetrone undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield different oxidized derivatives, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

This compound has significant applications in scientific research, particularly in the fields of chemistry, biology, and medicine. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it has been studied for its potential cytotoxic effects against certain cancer cell lines . In medicine, its unique structure makes it a candidate for drug development and other therapeutic applications.

Mechanism of Action

The mechanism of action of 2,10-Dioxadispiro[5.1.5~8~.1~6~]tetradecane-1,3,9,11-tetrone involves its interaction with specific molecular targets and pathways. For instance, it may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. The exact pathways involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

2,10-Dioxadispiro[5.1.5~8~.1~6~]tetradecane-1,3,9,11-tetrone can be compared with other spiro compounds, such as spiro[5.5]undecane derivatives and dispiro[5.1.5.1]tetradecane-7,14-dione . These compounds share similar structural features but differ in their chemical properties and applications. The uniqueness of this compound lies in its specific spiro arrangement and the resulting chemical reactivity.